molecular formula C10H14O B2451284 2-(2,3-Dimethylphenyl)ethanol CAS No. 40420-17-5

2-(2,3-Dimethylphenyl)ethanol

Cat. No. B2451284
CAS RN: 40420-17-5
M. Wt: 150.221
InChI Key: GEKLNWIYEDORQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(2,3-Dimethylphenyl)ethanol” is an organic compound with the molecular formula C10H14O . It has a molecular weight of 150.22 . It is part of the AldrichCPR product line from Sigma-Aldrich .


Synthesis Analysis

A patent describes a method for synthesizing a similar compound, 1-(2,3-dimethylphenyl)ethanol, which could potentially be adapted for the synthesis of 2-(2,3-dimethylphenyl)ethanol . The method involves the chlorination of 2,3-dimethylbenzoic acid to form 2,3-dimethylbenzoyl chloride, which then reacts with diester malonate in the presence of triethanolamine and magnesium chloride anhydrous . The resulting 2-(2,3-dimethylphenyl) diester malonate is then hydrolyzed with sulfuric acid to obtain 1-(2,3-dimethylphenyl)ethanone, which is then reduced by a reducing agent to yield 1-(2,3-dimethylphenyl)ethanol .


Molecular Structure Analysis

The molecular structure of “2-(2,3-Dimethylphenyl)ethanol” can be represented by the SMILES string Cc1cccc(CCO)c1C . The InChI code for this compound is 1S/C10H14O/c1-8-4-3-5-10(6-7-11)9(8)2/h3-5,11H,6-7H2,1-2H3 .

Scientific Research Applications

Safety and Hazards

Safety data sheets suggest that exposure to “2-(2,3-Dimethylphenyl)ethanol” should be avoided. If inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the compound comes into contact with the skin, contaminated clothing should be removed immediately, and the skin should be washed off with soap and plenty of water . In case of eye contact, the eyes should be rinsed with pure water for at least 15 minutes .

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 2-(2,3-Dimethylphenyl)ethanol are currently unknown

Action Environment

The action, efficacy, and stability of 2-(2,3-Dimethylphenyl)ethanol can be influenced by various environmental factors . These may include pH, temperature, and the presence of other compounds. For instance, the compound’s solubility and stability may be affected by the pH of the environment, while its efficacy may be influenced by temperature and the presence of other compounds.

properties

IUPAC Name

2-(2,3-dimethylphenyl)ethanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14O/c1-8-4-3-5-10(6-7-11)9(8)2/h3-5,11H,6-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GEKLNWIYEDORQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)CCO)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

150.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,3-Dimethylphenyl)ethanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.